Cas no 89393-39-5 (Benzoic acid, 2-butyl-3-methyl-)

• Product Name: Benzoic acid, 2-butyl-3-methyl-
• CAS No: 89393-39-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 602280
• PubChem ID: 13198602
• Update Time: 2025-04-19

Benzoic acid, 2-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-butyl-3-methyl-
• 2-butyl-3-methylbenzoic acid
• SCHEMBL6859420
• DTXSID60526711
• 89393-39-5

• Inchi： 1S/C12H16O2/c1-3-4-7-10-9(2)6-5-8-11(10)12(13)14/h5-6,8H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key： YQCGUVOBEYLABU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1CCCC)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids